N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide

• Molecular Formula: C16H15ClN4O
• Molecular Weight: 314.77 g/mol
• IUPAC Name: N-(6-chloro-2-phenylbenzotriazol-5-yl)butanamide
• InChI: InChI=1S/C16H15ClN4O/c1-2-6-16(22)18-13-10-15-14(9-12(13)17)19-21(20-15)11-7-4-3-5-8-11/h3-5,7-10H,2,6H2,1H3,(H,18,22)
• InChI Key: OUGHJGVTNBVBMR-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC2=NN(N=C2C=C1Cl)C3=CC=CC=C3

Description

N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide, also known as TCB-2, is a chemical compound that belongs to the benzotriazole family. It is a potent and selective agonist of the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that is involved in various physiological and pathological processes. TCB-2 has been widely used in scientific research due to its ability to selectively activate the 5-HT2A receptor and induce hallucinogenic effects.

Mechanism of Action

N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide selectively activates the 5-HT2A receptor by binding to its orthosteric site and inducing a conformational change that leads to the activation of downstream signaling pathways. This results in the release of various neurotransmitters, such as serotonin, dopamine, and glutamate, which are involved in the modulation of perception, cognition, and behavior.
Biochemical and Physiological Effects
N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide induces a range of biochemical and physiological effects, including altered sensory perception, changes in mood and affect, and altered cognitive function. These effects are thought to be mediated by the activation of the 5-HT2A receptor and the subsequent release of neurotransmitters.

Advantages and Limitations for Lab Experiments

One advantage of using N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide in lab experiments is its ability to selectively activate the 5-HT2A receptor, which allows for the study of the specific physiological and pathological roles of this receptor. However, one limitation is that N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide is a relatively new and understudied compound, and its long-term effects on the brain and body are not well understood.

Future Directions

Future research on N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide could focus on several areas, including the development of more selective and potent agonists of the 5-HT2A receptor, the investigation of the long-term effects of N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide on the brain and body, and the use of N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide in the treatment of psychiatric disorders. Additionally, further studies could explore the potential use of N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide as a tool for investigating the neural mechanisms underlying perception, cognition, and behavior.

Synthesis Methods

The synthesis of N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide involves several steps, starting from the reaction of 6-chloro-1H-benzotriazole with 2-phenylacetonitrile to form 6-chloro-2-phenyl-1H-benzotriazole. This intermediate is then reacted with butanoyl chloride to form N-(6-chloro-2-phenyl-1H-benzotriazol-5-yl)butanamide, which is subsequently dehydrated to form N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide.

Scientific Research Applications

N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide has been used extensively in scientific research to study the physiological and pathological roles of the 5-HT2A receptor. It has been shown to induce hallucinogenic effects in animal models, which has led to its use in studying the neural mechanisms underlying perception, cognition, and behavior. N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide has also been used to investigate the role of the 5-HT2A receptor in various psychiatric disorders, such as schizophrenia, depression, and anxiety.